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Compound of Interest

Compound Name: Adrixetinib TFA

Cat. No.: B12383634 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment and

regulatory compliance. Adrixetinib trifluoroacetate (TFA), a potent Axl/Mer/CSF1R protein

tyrosine kinase inhibitor, requires careful consideration for its disposal due to the presence of

the trifluoroacetic acid salt. This guide provides essential, step-by-step procedural information

for the safe disposal of Adrixetinib TFA, drawing from established safety protocols for

trifluoroacetic acid and related compounds.

Core Principles of Adrixetinib TFA Disposal
The primary consideration for the disposal of Adrixetinib TFA is the hazardous nature of the

trifluoroacetic acid (TFA) component. TFA is a corrosive chemical that can cause severe skin

burns and eye damage.[1][2] It is also harmful if inhaled and poses a threat to aquatic life with

long-lasting effects.[1][2] Therefore, Adrixetinib TFA waste must be treated as hazardous

chemical waste. It should never be disposed of down the drain or in regular trash.

Procedural Steps for Proper Disposal
Adherence to the following steps is crucial for the safe disposal of Adrixetinib TFA:

Personal Protective Equipment (PPE): Before handling Adrixetinib TFA waste, ensure

appropriate PPE is worn, including chemical-resistant gloves, safety goggles, and a lab coat.

Waste Segregation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12383634?utm_src=pdf-interest
https://www.benchchem.com/product/b12383634?utm_src=pdf-body
https://www.benchchem.com/product/b12383634?utm_src=pdf-body
https://www.benchchem.com/product/b12383634?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=A11650&productDescription=TRIFLUOROACETIC+ACID%2C+OPTIMA+L&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/SIGALD/T6508?userType=undefined
https://www.fishersci.com/store/msds?partNumber=A11650&productDescription=TRIFLUOROACETIC+ACID%2C+OPTIMA+L&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/SIGALD/T6508?userType=undefined
https://www.benchchem.com/product/b12383634?utm_src=pdf-body
https://www.benchchem.com/product/b12383634?utm_src=pdf-body
https://www.benchchem.com/product/b12383634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all waste containing Adrixetinib TFA, including unused solutions, contaminated

consumables (e.g., pipette tips, tubes), and personal protective equipment, in a

designated and clearly labeled hazardous waste container.

Use a container that is compatible with trifluoroacetic acid, such as glass or polyethylene.

[3]

Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "Adrixetinib Trifluoroacetate," and any other identifiers required by your institution.

Indicate the primary hazards, such as "Corrosive" and "Harmful."

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

For stock solutions, it is recommended to store them at -80°C for up to 6 months or -20°C

for up to 1 month in a sealed container, away from moisture and light.[4]

Institutional Protocol:

Crucially, contact your institution's Environmental Health and Safety (EHS) office to

arrange for the collection and disposal of the Adrixetinib TFA waste.[3] They will provide

specific guidance and ensure compliance with all local, state, and federal regulations for

hazardous waste disposal.

Experimental Workflow for Hazardous Waste
Disposal
The following diagram illustrates a generalized workflow for the handling and disposal of

hazardous chemical waste within a laboratory setting.
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General Workflow for Hazardous Chemical Waste Disposal
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Caption: General workflow for hazardous chemical waste disposal in a laboratory.
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Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet (SDS) for Adrixetinib TFA, if available from your supplier, and adhere to all

protocols and regulations established by your institution's Environmental Health and Safety

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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